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Introduction
1,4-Butanediammonium (BDA) is a linear diammonium cation that has emerged as a critical

component in the engineering of stable and efficient hybrid halide perovskite materials. Its

primary applications are as a large spacer cation in the formation of two-dimensional (2D) and

quasi-2D perovskites, and as a passivating agent for three-dimensional (3D) perovskite films.

The incorporation of BDA has been demonstrated to significantly enhance the photothermal

and environmental stability of perovskite solar cells (PSCs), mitigate defects, and improve

overall device performance. This document provides detailed application notes and

experimental protocols for the use of 1,4-butanediammonium diiodide (BDAI₂) in hybrid halide

perovskite research and development.

Key Applications of 1,4-Butanediammonium in
Perovskites

Spacer Cation in 2D and Quasi-2D Perovskites: BDA cations act as insulating organic layers

that separate the inorganic lead-halide octahedral sheets in 2D perovskite structures. This

leads to the formation of Dion-Jacobson (DJ) phase perovskites, which exhibit improved

stability compared to their 3D counterparts.[1] The general formula for these layered

perovskites is (BDA)(A)n-1PbnI3n+1, where 'A' is a small monovalent cation (e.g.,
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methylammonium (MA) or formamidinium (FA)) and 'n' is the number of inorganic layers.

However, the formation of phase-pure 2D perovskites with n > 1 using BDA has been shown

to be challenging.[2][3]

Passivating Agent in 3D Perovskites: When added in small quantities to the precursor

solution of 3D perovskites, BDAI₂ can effectively passivate defects at the grain boundaries

and on the surface of the perovskite film.[2] This passivation reduces non-radiative

recombination, leading to improved charge carrier lifetimes and higher open-circuit voltages

(Voc) in perovskite solar cells.

Formation of 2D Capping Layers: A thin layer of a BDA-based 2D perovskite can be formed

on top of a 3D perovskite film. This 2D capping layer acts as a protective barrier against

moisture and thermal stress, enhancing the long-term stability of the device.[4] The

hydrophobic nature of the butanediammonium cation contributes to this improved water

resistance.[4]

Quantitative Data on Performance Enhancement
The incorporation of 1,4-butanediammonium diiodide has a significant impact on the

performance and stability of perovskite solar cells. The following tables summarize key

quantitative data from various studies.

Table 1: Effect of BDAI₂ Additive on 3D Perovskite Solar Cell Performance
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Perovskit
e
Composit
ion

BDAI₂
Concentr
ation
(mol%
wrt Pb)

Voc (V)
Jsc
(mA/cm²)

Fill
Factor
(%)

Power
Conversi
on
Efficiency
(PCE) (%)

Referenc
e

MA0.15FA

0.85PbI3
0 1.05 23.5 75.1 18.5 [2]

MA0.15FA

0.85PbI3
0.5 1.08 23.6 76.5 19.5 [2]

MA0.15FA

0.85PbI3
1.0 1.07 23.4 75.8 19.0 [2]

FA0.85Cs0

.15PbI3
0 1.09 24.1 77.2 20.3 [2]

FA0.85Cs0

.15PbI3
1.0 1.12 24.3 78.9 21.5 [2]

Sn-Pb

Alloyed

Perovskite

Small

amount
- - 80 19.02 [5]

3D

Perovskite

2D

Capping

Layer

- - - 20.32 [4]

Table 2: Stability of Perovskite Solar Cells with BDAI₂
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Perovskite
System

Stress
Condition

Duration Initial PCE
PCE
Retention

Reference

3D

Perovskite

(Control)

1 sun, 65 °C 170 h - Deteriorated [2]

3D

Perovskite

with BDAI₂

1 sun, 65 °C 400 h - 50-80% [2][3]

(BDA)0.8(PE

A₂)0.2MA₄Pb

₅X₁₆

(encapsulate

d)

Ambient air,

40 ± 5% RH
500 h 17.21% >95% [6][7]

(BDA)0.8(PE

A₂)0.2MA₄Pb

₅X₁₆

(encapsulate

d)

Nitrogen, 60

°C
100 h 17.21% >75% [6][7]

Experimental Protocols
Protocol 1: Synthesis of 1,4-Butanediammonium
Diiodide (BDAI₂)
This protocol describes the synthesis of the BDAI₂ precursor salt.

Materials:

1,4-Diaminobutane

Hydroiodic acid (HI)

Ethanol

Diethyl ether
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Round-bottom flask

Magnetic stirrer

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve a known amount of 1,4-diaminobutane in ethanol.

Slowly add a stoichiometric amount of hydroiodic acid to the solution while stirring.

Continue stirring the reaction mixture at room temperature for several hours.

Remove the solvent using a rotary evaporator to obtain the crude product.

Wash the crude product with diethyl ether to remove any unreacted starting materials.

Dry the purified BDAI₂ powder under vacuum.

Protocol 2: Fabrication of 3D Perovskite Solar Cells with
BDAI₂ as a Passivating Additive
This protocol details the fabrication of a standard n-i-p planar perovskite solar cell using BDAI₂

as an additive in the perovskite precursor solution.

Materials and Equipment:

FTO-coated glass substrates

Zinc powder and HCl for etching

Detergent, deionized water, acetone, isopropanol for cleaning

Compact TiO₂ precursor solution (e.g., titanium diisopropoxide bis(acetylacetonate) in

isopropanol)

Perovskite precursor solution (e.g., 1.3 M FA₀.₈₅Cs₀.₁₅PbI₃ in DMF:DMSO 4:1 v/v)
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BDAI₂ stock solution in DMF:DMSO

Spiro-OMeTAD solution for Hole Transport Layer (HTL)

Chlorobenzene (anti-solvent)

Gold or Silver for top electrode

Spin coater

Hotplate

Thermal evaporator

Solar simulator and I-V measurement system

Procedure:

Substrate Preparation:

Pattern the FTO-coated glass substrates using zinc powder and HCl.

Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes before use.

Electron Transport Layer (ETL) Deposition:

Deposit a compact TiO₂ layer onto the FTO substrate by spin coating the precursor

solution at 3000 rpm for 30 seconds, followed by annealing at 500°C for 30 minutes.

Perovskite Layer Deposition:

Prepare the 3D perovskite precursor solution (e.g., 1.3 M FA₀.₈₅Cs₀.₁₅PbI₃).

Add the desired amount of BDAI₂ (e.g., 0.5 to 1.0 mol% with respect to Pb) to the

perovskite precursor solution.
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In an inert atmosphere (e.g., a nitrogen-filled glovebox), spin coat the perovskite solution

onto the TiO₂ layer at 6000 rpm for 30 seconds.

During the spin coating, at the 5th second, dropwise add chlorobenzene as an anti-

solvent.

Anneal the film at 125°C for 20 minutes.

Hole Transport Layer (HTL) Deposition:

Dissolve Spiro-OMeTAD and additives (e.g., Li-TFSI, tBP) in chlorobenzene.

Spin coat the HTL solution onto the perovskite layer at 4000 rpm for 30 seconds.

Electrode Deposition:

Deposit an 80-100 nm thick gold or silver top electrode by thermal evaporation through a

shadow mask.

Characterization:

Measure the current-voltage (J-V) characteristics of the completed device under simulated

AM 1.5G solar illumination.

Protocol 3: Formation of a 2D BDA-based Capping Layer
on a 3D Perovskite Film
This protocol describes the post-treatment of a 3D perovskite film to form a 2D capping layer.

Procedure:

Fabricate the 3D perovskite film as described in Protocol 2, steps 1-3.

Prepare a dilute solution of BDAI₂ in isopropanol (e.g., 1-5 mg/mL).

Spin coat the BDAI₂ solution onto the 3D perovskite film at 4000 rpm for 30 seconds.

Anneal the film at 100°C for 10 minutes.
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Proceed with the deposition of the HTL and top electrode as described in Protocol 2.

Visualizations
Defect Passivation Mechanism by BDA
The following diagram illustrates the proposed mechanism by which BDA cations passivate

defects at the grain boundaries and surface of a 3D perovskite film.

Mechanism of Defect Passivation by 1,4-Butanediammonium

3D Perovskite Film

Result

Perovskite Grain Perovskite Grain Grain Boundary with Defects
(e.g., halide vacancies, undercoordinated Pb²⁺)

Passivated Grain Boundary
(Reduced non-radiative recombination)

Defect Passivation

1,4-Butanediammonium (BDA²⁺) Cations

Interaction with defects

Enhanced Stability Improved Photovoltaic Performance

Click to download full resolution via product page

Caption: Defect passivation mechanism of BDA at perovskite grain boundaries.
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Experimental Workflow for 2D/3D Perovskite Solar Cell
Fabrication
The following diagram outlines the key steps in fabricating a perovskite solar cell with a BDA-

based 2D capping layer.
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Experimental Workflow for 2D/3D Perovskite Solar Cell Fabrication

Start: FTO Substrate Cleaning

ETL Deposition (e.g., TiO₂)
Spin Coating & Annealing

3D Perovskite Deposition
(e.g., FACsPbI₃)

Spin Coating & Annealing

2D Capping Layer Formation
(BDAI₂ solution)

Spin Coating & Annealing

HTL Deposition (e.g., Spiro-OMeTAD)
Spin Coating

Top Electrode Deposition
(e.g., Gold)

Thermal Evaporation

Device Characterization
(J-V Measurement)

Click to download full resolution via product page

Caption: Workflow for fabricating a 2D/3D perovskite solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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